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Compound of Interest

(1S,2S)-1,2-Dicyclohexylethane-
Compound Name:
1,2-diamine

Cat. No.: B574626

An In-depth Technical Guide to (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine: A Privileged
Chiral Ligand

This technical guide provides a comprehensive overview of (1S,2S)-1,2-Dicyclohexylethane-
1,2-diamine, a C2-symmetric chiral diamine that has garnered interest as a "privileged ligand"
in the field of asymmetric catalysis. This document is intended for researchers, scientists, and
professionals in drug development and fine chemical synthesis who are interested in the
application of advanced chiral ligands.

Core Concepts and Significance

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine, with the CAS number 179337-54-3, is a
member of the vicinal diamine family of ligands. Its significance lies in its rigid and well-defined
chiral scaffold, which is capable of inducing high levels of enantioselectivity in a variety of
metal-catalyzed reactions. The bulky cyclohexyl groups create a specific steric environment
around the metal center, which facilitates the selective formation of one enantiomer of the
product.

The development of this ligand is an extension of the pioneering work on other C2-symmetric
diamines, such as (1R,2R)-1,2-diaminocyclohexane (DACH). The success of DACH-derived
ligands in asymmetric reactions spurred the synthesis of analogues with varied steric and
electronic properties to optimize their catalytic performance for specific transformations. The
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dicyclohexylethane backbone of the title compound provides a distinct structural motif for fine-
tuning catalytic activity.

Pricing and Availability

The pricing for (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is generally available upon
request from specialized chemical suppliers. The cost can vary based on purity, quantity, and
the supplier. Below is a summary of known suppliers; however, for current pricing, a direct
inquiry is necessary.

Supplier CAS Number Purity Availability
Santa Cruz » )

] 179337-54-3 Not specified Inquire
Biotechnology
Benchchem 179337-54-3 Not specified Inquire

Experimental Protocols

Detailed experimental protocols for the synthesis of (1S,2S)-1,2-Dicyclohexylethane-1,2-
diamine are not readily available in peer-reviewed literature, suggesting it may be a specialty
chemical with proprietary synthesis methods. However, the general synthesis of C2-symmetric
vicinal diamines typically follows established methodologies.

General Synthesis Approach: Reductive Coupling of
Imines

A common method for the synthesis of such diamines is the reductive coupling of imines
derived from chiral aldehydes or ketones.

Workflow for the Synthesis of a Chiral Diamine
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Starting Materials

Chiral Aldehyde/Ketone Amine Source (e.g., Ammonia)
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Synthesis Steps

Final Broduct

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine
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Caption: General workflow for the synthesis of chiral diamines.

Methodology:

» Imine Formation: A chiral aldehyde or ketone is reacted with an amine source, such as
ammonia or a primary amine, to form the corresponding imine. This reaction is typically
carried out in an organic solvent and may require a dehydrating agent to drive the
equilibrium towards the imine product.

e Reductive Coupling: The formed imine undergoes reductive coupling. This can be achieved
using various reducing agents, such as hydrogen gas with a metal catalyst (e.g., Palladium
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on carbon) or a hydride-based reducing agent. This step creates the carbon-carbon bond
between the two monomer units, establishing the ethane backbone.

 Purification: The crude product is then purified to isolate the desired stereoisomer. This can
be achieved through techniques such as recrystallization, which can selectively crystallize
the desired diastereomer if a chiral resolving agent is used, or through chiral
chromatography.

Applications in Asymmetric Catalysis

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine is primarily utilized as a chiral ligand in
asymmetric catalysis. Its bidentate nature allows it to form stable complexes with various
transition metals, such as rhodium, ruthenium, and iridium. These chiral metal complexes then
act as catalysts for a wide range of organic transformations, including hydrogenation, transfer
hydrogenation, and C-C bond-forming reactions.

Logical Workflow for Application in Asymmetric Catalysis
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Catalyst Formation

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine Metal Precursor (e.g., [Rh(COD)CI]2)
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Asymmetric Reaction

Product Analysis

Enantioenriched Product

Determination of Enantiomeric Excess (e.g., Chiral HPLC)

Click to download full resolution via product page
Caption: Workflow for using the chiral diamine in asymmetric catalysis.

While specific examples detailing the use of (1S,2S)-1,2-Dicyclohexylethane-1,2-diamine are
not widely published, its structural similarity to other successful chiral diamines suggests its
utility in reactions such as:

o Asymmetric Hydrogenation of Ketones and Imines: The chiral catalyst can selectively reduce
prochiral ketones and imines to the corresponding chiral alcohols and amines with high
enantioselectivity.
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e Asymmetric Transfer Hydrogenation: Using a hydrogen donor like isopropanol or formic acid,
the chiral complex can effect the asymmetric reduction of various unsaturated substrates.

o Asymmetric C-C Bond Formation: The ligand can be employed in reactions like the
asymmetric Michael addition or aldol reaction to create chiral carbon centers.

Signaling Pathways

There is currently no scientific literature to suggest that (1S,2S)-1,2-Dicyclohexylethane-1,2-
diamine is directly involved in any biological signaling pathways. Its primary role is that of a
synthetic chiral ligand for catalysis and not as a bioactive molecule intended for therapeutic
intervention in biological systems.

Conclusion

(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine represents a valuable tool for chemists engaged
in asymmetric synthesis. Its rigid C2-symmetric structure and bulky substituents make it a
promising ligand for inducing high enantioselectivity in a range of catalytic reactions. While
detailed public information on its synthesis and specific applications is limited, its classification
as a "privileged ligand" underscores its potential in the development of efficient and selective
catalytic systems for the synthesis of chiral molecules, which are of paramount importance in
the pharmaceutical and fine chemical industries. Further research and publication of its
applications will undoubtedly provide a clearer picture of its full potential.

 To cite this document: BenchChem. [(1S,2S)-1,2-Dicyclohexylethane-1,2-diamine price].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b574626#1s-2s-1-2-dicyclohexylethane-1-2-diamine-
price]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b574626?utm_src=pdf-body
https://www.benchchem.com/product/b574626?utm_src=pdf-body
https://www.benchchem.com/product/b574626?utm_src=pdf-body
https://www.benchchem.com/product/b574626#1s-2s-1-2-dicyclohexylethane-1-2-diamine-price
https://www.benchchem.com/product/b574626#1s-2s-1-2-dicyclohexylethane-1-2-diamine-price
https://www.benchchem.com/product/b574626#1s-2s-1-2-dicyclohexylethane-1-2-diamine-price
https://www.benchchem.com/product/b574626#1s-2s-1-2-dicyclohexylethane-1-2-diamine-price
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b574626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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